![molecular formula C21H20N2O3S B299574 N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide](/img/structure/B299574.png)
N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide
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Overview
Description
N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide, also known as IND-1, is a small molecule that has been extensively studied for its potential therapeutic applications. IND-1 is a sulfonamide derivative that has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.
Mechanism of Action
The mechanism of action of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammation and cell survival. This compound has also been shown to inhibit the activity of MMP-9, an enzyme that is involved in the breakdown of extracellular matrix proteins. Additionally, this compound has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to induce apoptosis in cancer cells and reduce oxidative stress and inflammation in the brain. Additionally, this compound has been shown to reduce the expression of MMP-9 and inhibit angiogenesis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide in lab experiments is its ability to exhibit multiple therapeutic properties. This compound has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, making it a versatile compound for research. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide. One direction is to further investigate its mechanism of action. Understanding how this compound works at the molecular level can help identify potential targets for therapeutic intervention. Another direction is to investigate the potential of this compound as a treatment for various diseases. This compound has shown promise in treating inflammation, cancer, and neurodegenerative diseases, and further research can help determine its potential as a therapeutic agent. Additionally, future research can investigate the potential of this compound derivatives with improved solubility and pharmacokinetic properties.
Synthesis Methods
The synthesis of N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide involves the reaction of 2-(1H-indol-3-yl)ethanamine with 4-methoxynaphthalene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a melting point of 226-228°C.
Scientific Research Applications
N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Additionally, this compound has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.
Properties
Molecular Formula |
C21H20N2O3S |
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Molecular Weight |
380.5 g/mol |
IUPAC Name |
N-[2-(1H-indol-3-yl)ethyl]-4-methoxynaphthalene-1-sulfonamide |
InChI |
InChI=1S/C21H20N2O3S/c1-26-20-10-11-21(18-8-3-2-7-17(18)20)27(24,25)23-13-12-15-14-22-19-9-5-4-6-16(15)19/h2-11,14,22-23H,12-13H2,1H3 |
InChI Key |
APWRKFPNOYPBBG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCC3=CNC4=CC=CC=C43 |
Canonical SMILES |
COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCC3=CNC4=CC=CC=C43 |
Origin of Product |
United States |
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